Cas no 2955-61-5 (Octanoic acid, 6-oxo-, methyl ester)

Octanoic acid, 6-oxo-, methyl ester structure
2955-61-5 structure
Product Name:Octanoic acid, 6-oxo-, methyl ester
CAS No:2955-61-5
MF:C9H16O3
MW:172.221543312073
CID:1438762
PubChem ID:11309799
Update Time:2025-04-20

Octanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 6-oxo-, methyl ester
    • methyl 6-oxooctanoate
    • DTXSID40461878
    • 2955-61-5
    • QRRWOBZFNSPXOO-UHFFFAOYSA-N
    • DA-19977
    • SCHEMBL9736474
    • Inchi: 1S/C9H16O3/c1-3-8(10)6-4-5-7-9(11)12-2/h3-7H2,1-2H3
    • InChI Key: QRRWOBZFNSPXOO-UHFFFAOYSA-N
    • SMILES: O=C(CC)CCCCC(=O)OC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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